Cas no 1270045-50-5 ((3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid)

• Product Name: (3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid
• CAS No: 1270045-50-5
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 6209081
• PubChem ID: 126993155
• Update Time: 2025-06-08

(3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid
• 1270045-50-5
• (3R)-3-AMINO-3-(5-FLUOROPYRIDIN-2-YL)PROPANOICACID
• EN300-1285148

• Inchi： 1S/C8H9FN2O2/c9-5-1-2-7(11-4-5)6(10)3-8(12)13/h1-2,4,6H,3,10H2,(H,12,13)/t6-/m1/s1
• InChI Key： LZGXQXMEWAOLCH-ZCFIWIBFSA-N
• SMILES： FC1=CN=C(C=C1)[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 76.2Ų

Additional information on (3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid

Recent Advances in the Study of (3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid (CAS: 1270045-50-5)

The compound (3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid (CAS: 1270045-50-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its fluoropyridinyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a compound of considerable interest for drug discovery.

One of the key areas of research involving (3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid is its role as a building block for the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of potent gamma-aminobutyric acid (GABA) analogs, which exhibit enhanced binding affinity to GABA receptors. The fluoropyridinyl group was found to significantly influence the compound's pharmacokinetic profile, improving its metabolic stability and blood-brain barrier penetration.

Another noteworthy development is the application of this compound in the design of targeted therapies for neurological disorders. Research conducted by a team at the University of Cambridge (2024) revealed that (3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid can serve as a precursor for the development of selective NMDA receptor antagonists. These antagonists have shown efficacy in preclinical models of epilepsy and neuropathic pain, with minimal off-target effects. The study highlighted the compound's unique stereochemistry as a critical factor in its selectivity and potency.

In addition to its therapeutic potential, recent advancements in the synthetic methodology for (3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid have been reported. A paper in Organic Letters (2023) described an efficient asymmetric synthesis route using chiral auxiliaries, achieving high enantiomeric purity and yield. This methodological improvement is expected to facilitate large-scale production and further exploration of the compound's applications.

Despite these promising findings, challenges remain in the clinical translation of (3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid-based therapeutics. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. Nevertheless, the compound's versatility and demonstrated biological activity position it as a valuable candidate for continued investigation in the chemical biology and pharmaceutical sciences.

In conclusion, (3R)-3-amino-3-(5-fluoropyridin-2-yl)propanoic acid (CAS: 1270045-50-5) represents a compelling area of research with broad implications for drug development. Its unique structural features and pharmacological properties underscore its potential as a key player in the next generation of therapeutic agents. Ongoing and future studies will likely uncover additional applications and refine its utility in addressing unmet medical needs.